N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-propoxybenzamide

• IUPAC Name: N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-propoxybenzamide
• InChI: InChI=1S/C24H22N2O4/c1-3-13-29-18-8-6-7-16(14-18)23(27)25-20-15-17(11-12-21(20)28-2)24-26-19-9-4-5-10-22(19)30-24/h4-12,14-15H,3,13H2,1-2H3,(H,25,27)
• InChI Key: KRZYBVKSPVZXKR-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CC(=C1)C(=O)NC2=C(C=CC(=C2)C3=NC4=CC=CC=C4O3)OC
• Molecular Formula: C24H22N2O4
• Molecular Weight: 402.4 g/mol

Description

N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-propoxybenzamide, commonly referred to as BZP, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. BZP is a benzamide derivative that has been studied for its ability to affect the central nervous system. In

Mechanism of Action

BZP acts as a serotonin and dopamine reuptake inhibitor, which means that it prevents the reuptake of these neurotransmitters by the neurons that release them. This results in an increase in the levels of serotonin and dopamine in the brain, which can have a variety of effects on behavior and mood.
Biochemical and Physiological Effects:
BZP has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which can lead to feelings of euphoria and increased energy. BZP has also been shown to increase heart rate and blood pressure, which can be dangerous in high doses.

Advantages and Limitations for Lab Experiments

BZP has several advantages for use in lab experiments. It is relatively easy to synthesize and can be obtained in large quantities. It also has a well-understood mechanism of action, which makes it useful for studying the effects of dopamine and serotonin on behavior and mood. However, BZP also has several limitations. It can be difficult to control the dose of BZP, which can lead to unpredictable effects. It also has potential side effects, such as increased heart rate and blood pressure, which can be dangerous in high doses.

Future Directions

There are several future directions for research involving BZP. One area of interest is the role of BZP in addiction and other mental health disorders. BZP has been shown to affect the dopamine and serotonin systems, which are known to be involved in addiction and other mental health disorders. Another area of interest is the development of new drugs based on the structure of BZP. Researchers are exploring the use of BZP derivatives as potential treatments for a variety of conditions, including depression and anxiety.
Conclusion:
In conclusion, BZP is a chemical compound that has gained attention in the scientific community due to its potential applications in research. It has been shown to have an effect on the central nervous system, specifically on the serotonin and dopamine systems. BZP has several advantages for use in lab experiments, but also has limitations. There are several future directions for research involving BZP, including the role of BZP in addiction and other mental health disorders, and the development of new drugs based on the structure of BZP.

Scientific Research Applications

BZP has been studied for its potential applications in a variety of scientific fields. It has been shown to have an effect on the central nervous system, specifically on the serotonin and dopamine systems. BZP has been used in studies investigating the role of these neurotransmitters in addiction and other mental health disorders.